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Compound of Interest

Compound Name: Acifluorfen-methyl

Cat. No.: B165782 Get Quote

Acifluorfen-methyl, a protoporphyrinogen oxidase (PPO) inhibiting herbicide, is a post-

emergence tool for controlling broadleaf weeds, including several species of the troublesome

Amaranthus genus. This guide provides a comparative analysis of acifluorfen-methyl's
performance against various Amaranthus species, supported by experimental data. It also

contrasts its efficacy with alternative herbicides and details the experimental protocols used in

these evaluations.

Performance of Acifluorfen-Methyl and Alternatives
The effectiveness of acifluorfen-methyl can vary depending on the Amaranthus species, the

presence of herbicide resistance, and application timing. The following tables summarize

quantitative data from various studies, comparing acifluorfen-methyl with other common

herbicides.
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Herbicide
Rate (g
a.i./ha)

Amaranthu
s palmeri
(Palmer
amaranth)

Amaranthu
s
tuberculatu
s
(Waterhemp
)

Amaranthu
s
retroflexus
(Redroot
pigweed)

Amaranthu
s powellii
(Green
pigweed)

Acifluorfen 420

46%

(suspected

resistant)[1]

>85% (in a

two-pass

program)[2]

-
27% (at 8

WAA)[3]

Fomesafen 420

46%

(suspected

resistant)[1]

>90% (in a

two-pass

program)[4]

-
31% (at 8

WAA)

Lactofen 219

34%

(suspected

resistant)

>85% (in a

two-pass

program)

- -

Glyphosate 870
94% (at 8

WAA)
- -

94% (at 8

WAA)

Dicamba 280 - - - -

Table 1: Post-emergence Control of Various Amaranthus Species with Single Herbicide

Applications. Control percentages can vary based on resistance profiles and environmental

conditions. WAA = Weeks After Application.
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Herbicide Program Application Timing
Amaranthus tuberculatus
(Glyphosate-Resistant)
Control

S-metolachlor + fomesafen fb

acifluorfen + glyphosate
PRE fb POST >90%

Sulfentrazone + cloransulam fb

fomesafen + glyphosate
PRE fb POST >90%

Saflufenacil + imazethapyr +

dimethenamid-P fb fomesafen

+ glyphosate

PRE fb POST >90%

POST-only programs POST <70%

Table 2: Efficacy of Two-Pass Herbicide Programs for Season-Long Control of Glyphosate-

Resistant Common Waterhemp (Amaranthus tuberculatus) in Soybean. PRE = Pre-emergence,

POST = Post-emergence, fb = followed by.

Experimental Protocols
The data presented is derived from field and greenhouse studies designed to evaluate

herbicide efficacy. A general methodology for such experiments is as follows:

1. Experimental Design:

Studies are typically conducted in a randomized complete block design with multiple

replications (usually 3 or 4).

Plots are established in fields with known infestations of the target Amaranthus species. In

some cases, plots are overseeded to ensure uniform weed pressure.

2. Herbicide Application:

Herbicides are applied using a backpack or tractor-mounted sprayer calibrated to deliver a

specific volume of spray solution.
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Post-emergence (POST) applications: Timed to coincide with specific weed growth stages,

often when Amaranthus plants are between 10 and 15 cm tall.

Pre-emergence (PRE) applications: Applied to the soil surface before weed emergence.

Application Rates: Herbicides are applied at registered field rates (1X) and sometimes at

fractional (e.g., 0.5X) or multiple (e.g., 2X) rates to determine dose-response relationships.

For example, a 1X rate for acifluorfen is often around 420 g a.i./ha.

Adjuvants: Spray solutions often include adjuvants such as nonionic surfactants (0.25% v/v)

or crop oil concentrates (1% v/v) to improve herbicide uptake.

3. Data Collection and Analysis:

Visual Control Ratings: Weed control is visually assessed at various intervals after

application (e.g., 7, 14, 21, and 28 days after treatment) on a scale of 0% (no control) to

100% (complete plant death).

Plant Density and Biomass: In some studies, the number of surviving plants per unit area

(density) and their dry weight (biomass) are measured to provide a more quantitative

assessment of herbicide performance.

Statistical Analysis: Data are subjected to analysis of variance (ANOVA), and means are

separated using appropriate statistical tests (e.g., Fisher's Protected LSD) to determine

significant differences between treatments.

Mode of Action and Resistance
Acifluorfen-methyl belongs to the PPO-inhibiting class of herbicides. Its mode of action

involves the disruption of chlorophyll and heme biosynthesis, leading to the accumulation of a

phototoxic compound and subsequent cell death.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b165782?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chloroplast

Herbicide Action

Cytoplasm & Cell Damage

Glutamate 5-aminolevulinate Porphobilinogen Uroporphyrinogen III Coproporphyrinogen III Protoporphyrinogen IX

PPO Enzyme

Oxidation

Accumulated
Protoporphyrinogen IX

Leaks out

Protoporphyrin IX

Chlorophyll

Mg-chelatase pathway

HemeFe-chelatase pathway

Acifluorfen

Inhibits

Protoporphyrin IXOxidation Singlet Oxygen (¹O₂)+ Light + O₂ Lipid Peroxidation &
Cell Membrane Damage

Click to download full resolution via product page

Caption: Mode of action of Acifluorfen, a PPO-inhibiting herbicide.

The primary mechanism of resistance to PPO inhibitors in Amaranthus species is a target-site

mutation. A common mutation is the deletion of a glycine codon at position 210 (ΔG210) in the

PPX2 gene, which encodes the PPO enzyme. This alteration reduces the binding affinity of the

herbicide to the enzyme, rendering it less effective.
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Caption: General workflow for herbicide efficacy trials on Amaranthus.
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In conclusion, while acifluorfen-methyl can be an effective component of an integrated weed

management program for susceptible Amaranthus populations, its performance is highly

dependent on the species and the presence of resistance. The prevalence of PPO-resistant

Amaranthus biotypes necessitates the use of diversified strategies, including tank-mixing with

other effective modes of action and utilizing pre-emergence herbicides to reduce selection

pressure.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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